Cas no 40939-01-3 (2-Propanone, 1-[[(2-methylphenyl)methyl]thio]-)

• Product name: 2-Propanone, 1-[[(2-methylphenyl)methyl]thio]-
• CAS No: 40939-01-3
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 5234659

2-Propanone, 1-[[(2-methylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[[(2-methylphenyl)methyl]thio]-
• 1-((2-Methylbenzyl)thio)propan-2-one

• Inchi： 1S/C11H14OS/c1-9-5-3-4-6-11(9)8-13-7-10(2)12/h3-6H,7-8H2,1-2H3
• InChI Key： YBMQFUAHGVQJBI-UHFFFAOYSA-N
• SMILES： C(SCC1=CC=CC=C1C)C(=O)C

Additional information on 2-Propanone, 1-[[(2-methylphenyl)methyl]thio]-

Comprehensive Overview of 2-Propanone, 1-[[(2-methylphenyl)methyl]thio]- (CAS No. 40939-01-3)

2-Propanone, 1-[[(2-methylphenyl)methyl]thio]-, with the CAS number 40939-01-3, is a specialized organic compound that has garnered attention in various industrial and research applications. This compound, also referred to as 1-[(2-methylbenzyl)thio]acetone, belongs to the class of sulfur-containing ketones, which are known for their unique chemical properties and versatility. The presence of a thioether group and a methylphenyl moiety in its structure makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for sulfur-functionalized compounds like 2-Propanone, 1-[[(2-methylphenyl)methyl]thio]- has increased due to their role in the development of pharmaceutical intermediates, flavor and fragrance ingredients, and specialty chemicals. Researchers and manufacturers are particularly interested in its potential applications in green chemistry and sustainable synthesis, aligning with the global shift toward environmentally friendly processes.

The compound's molecular structure features a propanone backbone with a thioether linkage to a 2-methylbenzyl group. This configuration imparts specific reactivity, making it suitable for cross-coupling reactions and catalytic transformations. Its lipophilic nature also enhances its solubility in organic solvents, which is advantageous for laboratory and industrial-scale reactions.

One of the trending topics in the chemical industry is the exploration of bio-based alternatives to traditional synthetic methods. While 2-Propanone, 1-[[(2-methylphenyl)methyl]thio]- is currently synthesized through conventional organic routes, there is growing interest in optimizing its production using enzymatic catalysis or biocatalysis. Such approaches could reduce energy consumption and waste generation, addressing the circular economy principles.

From a safety and handling perspective, this compound is typically handled under standard laboratory conditions. However, users often search for information on its stability, storage requirements, and compatibility with other chemicals. Proper ventilation and personal protective equipment (PPE) are recommended when working with it to ensure safe usage.

In the context of market trends, the demand for high-purity 2-Propanone, 1-[[(2-methylphenyl)methyl]thio]- is driven by its applications in fine chemicals and material science. Companies specializing in custom synthesis and contract manufacturing often list this compound in their portfolios, catering to clients in the pharmaceutical and agrochemical sectors.

For researchers, the compound's spectroscopic data (e.g., NMR, IR, and MS) is crucial for identification and quality control. Many academic and industrial laboratories rely on these analytical techniques to verify the purity and structure of 40939-01-3 before further use. Additionally, its physicochemical properties, such as melting point, boiling point, and solubility, are frequently referenced in technical datasheets.

As the chemical industry evolves, 2-Propanone, 1-[[(2-methylphenyl)methyl]thio]- continues to be a subject of innovation. Its potential in catalysis, polymer chemistry, and nanotechnology is being explored, highlighting its versatility beyond traditional applications. With advancements in computational chemistry, researchers can now predict its behavior in complex reactions, further expanding its utility.

In conclusion, 2-Propanone, 1-[[(2-methylphenyl)methyl]thio]- (CAS No. 40939-01-3) is a multifaceted compound with significant relevance in modern chemistry. Its unique structure and reactivity make it a valuable asset in synthetic organic chemistry, while ongoing research ensures its alignment with sustainable and efficient chemical practices. Whether for industrial use or academic study, this compound remains a key player in the advancement of chemical sciences.